Cas no 22032-48-0 (Cholest-5-ene,3-(hexadecyloxy)-, (3b)-)

• Product name: Cholest-5-ene,3-(hexadecyloxy)-, (3b)-
• CAS No: 22032-48-0
• MF: C₄₃H₇₈O
• MW: 611.07882
• CID: 256274
• PubChem ID: 3080725

Cholest-5-ene,3-(hexadecyloxy)-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene,3-(hexadecyloxy)-, (3b)-
• Cholest-5-ene, 3-(hexadecyloxy)-, (3.beta.)-
• Cholest-5-ene, 3-(hexadecyloxy)-, (3beta)-
• Cholest-5-ene, 3.beta.-(hexadecyloxy)-
• cholesterol hexadecyl ether
• Hexadecyl cholesteryl ether
• 22032-48-0
• 3-(Hexadecyloxy)cholest-5-ene #
• 3-O-(1-Hexadecyl)cholesterol
• UYLSRAUTYHWBOU-OMBIIZNESA-N
• Cholesterylhexadecyl ether
• SCHEMBL2319117
• DTXSID00944637
• 3-(Hexadecyloxy)cholest-5-ene

• Inchi： InChI=1S/C43H78O/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-32-44-37-28-30-42(5)36(33-37)24-25-38-40-27-26-39(35(4)23-21-22-34(2)3)43(40,6)31-29-41(38)42/h24,34-35,37-41H,7-23,25-33H2,1-6H3
• InChI Key： UYLSRAUTYHWBOU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC1CCC2(C3CCC4(C(CCC4C3CC=C2C1)C(CCCC(C)C)C)C)C

Computed Properties

• Exact Mass: 610.60564
• Monoisotopic Mass: 610.605
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 44
• Rotatable Bond Count: 21
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 16.8

Experimental Properties

• Density: 0.92
• Boiling Point: 643°Cat760mmHg
• Flash Point: 349.1°C
• Refractive Index: 1.502
• PSA: 9.23